4-[4-(dimethylamino)phenyl]-2,7,7-trimethyl-N-(5-methyl-2-pyridinyl)-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide

• Molecular Formula: C27H32N4O2
• Molecular Weight: 444.6 g/mol
• IUPAC Name: 4-[4-(dimethylamino)phenyl]-2,7,7-trimethyl-N-(5-methylpyridin-2-yl)-5-oxo-1,4,6,8-tetrahydroquinoline-3-carboxamide
• InChI: InChI=1S/C27H32N4O2/c1-16-7-12-22(28-15-16)30-26(33)23-17(2)29-20-13-27(3,4)14-21(32)25(20)24(23)18-8-10-19(11-9-18)31(5)6/h7-12,15,24,29H,13-14H2,1-6H3,(H,28,30,33)
• InChI Key: HLBNSQSVLWUDIC-UHFFFAOYSA-N
• SMILES: CC1=CN=C(C=C1)NC(=O)C2=C(NC3=C(C2C4=CC=C(C=C4)N(C)C)C(=O)CC(C3)(C)C)C

Description

4-[4-(dimethylamino)phenyl]-2,7,7-trimethyl-N-(5-methyl-2-pyridinyl)-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to exhibit a variety of biochemical and physiological effects, making it a promising candidate for further investigation in various fields of research.

Mechanism of Action

The mechanism of action of 4-[4-(dimethylamino)phenyl]-2,7,7-trimethyl-N-(5-methyl-2-pyridinyl)-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide is complex and not yet fully understood. However, it is believed that the compound acts by binding to specific receptors or enzymes in the body and modulating their activity. This can have a variety of effects on cellular processes, depending on the specific target of the compound.
Biochemical and Physiological Effects:
4-[4-(dimethylamino)phenyl]-2,7,7-trimethyl-N-(5-methyl-2-pyridinyl)-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide has been found to exhibit a variety of biochemical and physiological effects. For example, the compound has been shown to modulate the activity of certain enzymes and receptors in the body, which can have downstream effects on cellular processes. Additionally, the compound has been found to have anti-inflammatory and analgesic properties, making it a potentially valuable tool for investigating the mechanisms of pain and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[4-(dimethylamino)phenyl]-2,7,7-trimethyl-N-(5-methyl-2-pyridinyl)-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide in lab experiments is its ability to modulate the activity of specific enzymes and receptors in the body. This makes it a potentially valuable tool for investigating the mechanisms of various diseases and disorders. However, there are also limitations to using this compound in lab experiments, such as its complex synthesis process and the need for specialized equipment and expertise.

Future Directions

There are many potential future directions for research involving 4-[4-(dimethylamino)phenyl]-2,7,7-trimethyl-N-(5-methyl-2-pyridinyl)-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide. For example, further investigation is needed to fully understand the compound's mechanism of action and its potential applications in various fields of research. Additionally, there is a need for more research on the compound's safety and efficacy in vivo, as well as its potential for use in clinical settings. Finally, there is a need for more research on the compound's potential interactions with other drugs and compounds, as well as its potential for drug-drug interactions.

Synthesis Methods

The synthesis of 4-[4-(dimethylamino)phenyl]-2,7,7-trimethyl-N-(5-methyl-2-pyridinyl)-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide involves a multi-step process that requires specialized equipment and expertise. The exact details of the synthesis method are beyond the scope of this paper, but it is worth noting that the process is complex and requires careful attention to detail to ensure the purity and efficacy of the final product.

Scientific Research Applications

4-[4-(dimethylamino)phenyl]-2,7,7-trimethyl-N-(5-methyl-2-pyridinyl)-5-oxo-1,4,5,6,7,8-hexahydro-3-quinolinecarboxamide has been studied extensively for its potential applications in scientific research. One of the most promising areas of research involves the compound's ability to modulate the activity of certain enzymes and receptors in the body. This makes it a potentially valuable tool for investigating the mechanisms of various diseases and disorders.